ZINC;dihydroxide

Description

Zinc dihydroxide, also known as zinc hydroxide, is an inorganic chemical compound with the formula $Zn(OH)_2$ . It occurs in nature as three rare minerals: wulfingite, ashoverite, and sweetite . Zinc hydroxide is amphoteric, meaning it can react with both acids and bases . It is a white solid that is slightly soluble in water and insoluble in alcohol . It dissolves in concentrated bases and ammonia to form colorless solutions . When heated, zinc hydroxide decomposes into zinc oxide .

Zinc hydroxide can be prepared by reacting zinc chloride or zinc sulfate with sodium hydroxide . It is used in medicine as an adsorbing agent and in surgical dressings to absorb blood . It is also used as an intermediate in the commercial production of pesticides and pigments . Due to its ability to galvanically protect steel, zinc hydroxide is sometimes used as a sacrificial substance to prevent corrosion of metal substrates .

A related compound is aluminum hydroxide ($Al(OH)_3$), which, like zinc hydroxide, can react with acids and bases . Zinc bromide and zinc fluoride are also related zinc compounds .

• CAS No.: 20427-58-1
• Product Name: ZINC;dihydroxide
• Molecular Formula: Zn(OH)2; H2O2Zn
• Molecular Weight: 101.4 g/mol
• IUPAC Name: zinc;dihydroxide
• Standard InChI: InChI=1S/2H2O.Zn/h2*1H2;/q;;+2/p-2
• Standard InChIKey: UGZADUVQMDAIAO-UHFFFAOYSA-L
• SMILES: [OH-].[OH-].[Zn+2]
• Canonical SMILES: [OH-].[OH-].[Zn+2]
• Synonyms: zincdihydroxide;zinchydroxide(zn(oh)2);ZINC HYDROXIDE;znmc hydroxide;Zinc dihydoxide
• Reference: 1: Yousefi V, Parastari S, Gorji M, Foroutani R, Mahdavi M, Hazizadeh B. Synthesis of layered zinc hydroxide intercalated with dodecyl sulfate organic-inorganic hybrid nanocomposite as a fiber coating for the headspace solid-phase microextraction of aromatic hydrocarbons from water. J Sep Sci. 2016 Dec;39(24):4835-4840. doi: 10.1002/jssc.201600641. Epub 2016 Nov 23. PubMed PMID: 27790835. 2: Matsumura S, Horiguchi Y, Nishimura T, Sakai H, Kato T. Biomineralization-Inspired Preparation of Zinc Hydroxide Carbonate/Polymer Hybrids and Their Conversion into Zinc Oxide Thin-Film Photocatalysts. Chemistry. 2016 May 17;22(21):7094-101. doi: 10.1002/chem.201600141. Epub 2016 Apr 8. PubMed PMID: 27062559. 3: Moezzi A, Cortie M, McDonagh A. Transformation of zinc hydroxide chloride monohydrate to crystalline zinc oxide. Dalton Trans. 2016 Apr 25;45(17):7385-90. doi: 10.1039/c5dt04864h. PubMed PMID: 27030646. 4: Liu J, Zhang X, Zhang Y. Preparation and release behavior of chlorpyrifos adsolubilized into layered zinc hydroxide nitrate intercalated with dodecylbenzenesulfonate. ACS Appl Mater Interfaces. 2015 Jun 3;7(21):11180-8. doi: 10.1021/acsami.5b01068. Epub 2015 May 22. PubMed PMID: 25970564. 5: Roosta M, Ghaedi M, Sahraei R, Purkait MK. Ultrasonic assisted removal of sunset yellow from aqueous solution by zinc hydroxide nanoparticle loaded activated carbon: Optimized experimental design. Mater Sci Eng C Mater Biol Appl. 2015;52:82-9. doi: 10.1016/j.msec.2015.03.036. Epub 2015 Mar 24. PubMed PMID: 25953543.
• PubChem Compound: 15839126
• Last Modified: Sep 13 2023